Cas no 136449-78-0 (Methanamine, N,N-dimethyl-, N-oxide, monohydrate)

• Product Name: Methanamine, N,N-dimethyl-, N-oxide, monohydrate
• CAS No: 136449-78-0
• MF: C₃H₁₁NO₂
• MW: 93.124941110611
• CID: 1239557
• PubChem ID: 16218760
• Update Time: 2025-04-20

Methanamine, N,N-dimethyl-, N-oxide, monohydrate Chemical and Physical Properties

Names and Identifiers

• Methanamine, N,N-dimethyl-, N-oxide, monohydrate
• N,N-dimethylmethanamine oxide,hydrate
• Trimethylamine oxide hydrate
• tri-methylamine-N-oxide hydrate
• N,N-Dimethylmethanamine N-oxide--water (1/1)
• 136449-78-0
• DTXSID80585027

• Inchi： 1S/C3H9NO.H2O/c1-4(2,3)5;/h1-3H3;1H2
• InChI Key： GYFWCKUYWWTXCE-UHFFFAOYSA-N
• SMILES： [O-][N+](C)(C)C.O

Computed Properties

• Exact Mass: 93.07903
• Monoisotopic Mass: 93.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.1Ų

Experimental Properties

• PSA: 54.56